Cas no 944906-89-2 (1H-Indazole, 5-bromo-3-(1-piperazinyl)-)

1H-Indazole, 5-bromo-3-(1-piperazinyl)- structure
944906-89-2 structure
Product Name:1H-Indazole, 5-bromo-3-(1-piperazinyl)-
CAS No:944906-89-2
MF:C11H13BrN4
MW:281.151720762253
CID:2818062
Update Time:2023-08-07

1H-Indazole, 5-bromo-3-(1-piperazinyl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-INDAZOLE, 5-BROMO-3-(1-PIPERAZINYL)-
    • AB60153
    • 1h-indazole,5-bromo-3-(1-piperazinyl)-
    • 1H-Indazole, 5-bromo-3-(1-piperazinyl)-
    • Inchi: 1S/C11H13BrN4/c12-8-1-2-10-9(7-8)11(15-14-10)16-5-3-13-4-6-16/h1-2,7,13H,3-6H2,(H,14,15)
    • InChI Key: XGGXRDOMYCKGKD-UHFFFAOYSA-N
    • SMILES: BrC1C=CC2=C(C=1)C(=NN2)N1CCNCC1

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 244
  • XLogP3: 2
  • Topological Polar Surface Area: 44
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